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Compound of Interest

Compound Name: Diisopropanolamine

CAS No.: 68153-96-8

Cat. No.: B7770934 Get Quote

Topic: Enhancing the reaction rate of Diisopropanolamine (DIPA) with acid gases (

,

) Ticket ID: DIPA-KIN-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary
Diisopropanolamine (DIPA) is a secondary alkanolamine widely used in the Sulfinol-M and

Sulfinol-D processes. While it offers lower regeneration energy compared to primary amines

(like MEA), its reaction kinetics with

are sterically hindered by the isopropyl groups. This guide addresses the kinetic limitations of
DIPA and provides validated methods to enhance reaction rates through Piperazine (PZ)
promotion and hybrid solvent formulation (Sulfolane).

Note for Pharmaceutical Developers: While DIPA is utilized as a buffering agent or intermediate

in drug formulation, the specific chemistry of acid gas loading described here is primarily

relevant to industrial gas treating and carbon capture applications.
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Module 1: Kinetic Limitations & Promotion
Mechanisms
Q1: Why is the reaction rate of DIPA with significantly
slower than MEA or DEA?
Diagnosis: Steric Hindrance and Zwitterion Stability.

DIPA reacts with

via the Zwitterion Mechanism, typical for secondary amines. The reaction proceeds in two
steps:[1]

Zwitterion Formation: The lone pair on the nitrogen attacks the carbon in

.

Deprotonation: A base (amine, water, or

) removes the proton to form a stable carbamate.

The Bottleneck: The bulky isopropyl groups on DIPA create steric hindrance around the

nitrogen atom. This restricts the approach of

, reducing the forward rate constant (

) of the zwitterion formation step. Additionally, the stability of the formed carbamate is lower,
leading to higher equilibrium partial pressures (which is beneficial for regeneration but
detrimental for absorption rate).

Q2: How can we enhance the absorption rate without
switching amines?
Solution: Introduction of a Kinetic Promoter (Piperazine).

Adding Piperazine (PZ) creates a "Shuttle Mechanism." PZ is a cyclic diamine with a reaction

rate orders of magnitude higher than DIPA.

The Shuttle Mechanism Workflow:
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Fast Capture: PZ reacts instantaneously with

at the gas-liquid interface to form PZ-carbamate.

Diffusion: The PZ-carbamate diffuses into the bulk liquid.

Transfer: PZ transfers the

to DIPA (forming DIPA-carbamate) or hydrolyzes to bicarbonate.

Regeneration: Free PZ returns to the interface to capture more

.

Visualizing the Shuttle Mechanism
The following diagram illustrates how PZ bypasses the slow DIPA kinetics.
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Caption: Figure 1. The "Shuttle Mechanism" where Piperazine acts as a rapid transport agent,

overcoming DIPA's steric hindrance.

Module 2: Solvent Effects & Hydrodynamics
Q3: Does adding Sulfolane actually increase the
reaction rate?
Clarification: No, it increases the Mass Transfer Rate, not the intrinsic chemical reaction rate.
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Sulfolane is a physical solvent (used in the Sulfinol process).[2][3] It does not chemically react

with

. However, it enhances the overall process efficiency through Physical Solubility:

Henry's Law Enhancement:

and

are physically more soluble in Sulfolane than in water.

Interface Concentration: Higher physical solubility increases the concentration of

at the liquid interface (

).

Rate Equation: Since Rate

, increasing

directly boosts the global absorption rate.

Data Comparison: Aqueous DIPA vs. Sulfinol-M (DIPA + Sulfolane)
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Parameter
Aqueous DIPA (30
wt%)

Sulfinol-M (DIPA +
Sulfolane)

Mechanism of
Enhancement

H2S Selectivity Moderate High

Sulfolane selectively

solubilizes H2S

physically.

CO2 Loading Equilibrium limited Enhanced

Physical solubility

adds to chemical

capacity.

Viscosity Low Higher

Caution: Higher

viscosity can slightly

reduce diffusion

coefficients.

Foaming Tendency High Low

Sulfolane reduces

surface tension

issues.

Module 3: Experimental Protocol (Validation)
Protocol: Measuring Intrinsic Kinetics via Wetted Wall
Column (WWC)
Objective: Determine the specific reaction rate constant (

) of your DIPA formulation, eliminating mass transfer limitations.

Equipment Setup:

Wetted Wall Column: A precision-machined steel rod where a liquid film of known surface

area falls under gravity.

Gas Analyzer: FTIR or NDIR for outlet

concentration.

Step-by-Step Methodology:
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Preparation: Prepare DIPA solution (e.g., 2.0 M) and degas to remove dissolved

.

Flow Stabilization: Circulate liquid at a rate ensuring a smooth, ripple-free film (Reynolds

number < 2000).

Gas Contact: Introduce gas stream (

with 1-5%

) counter-current to the liquid.

Measurement: Measure the flux of

(

) at steady state.

Calculation: Use the pseudo-first-order assumption:

Plot

vs.

.

The slope yields the kinetic constant

.[4]

Critical Control Point: Ensure the Hatta Number (Ha) is > 3 to confirm the reaction occurs at the

interface (fast reaction regime), otherwise, you are measuring diffusion, not kinetics.

Module 4: Troubleshooting Common Issues
Q4: My reaction rate dropped suddenly. Is the amine
degrading?
Diagnosis: Likely formation of Heat Stable Salts (HSS) or Oxidative Degradation.
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Degradation products (formate, acetate, bicine) bind to the amine, effectively reducing the

active DIPA concentration. This mimics "slow kinetics" but is actually a capacity loss.

Troubleshooting Decision Tree
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Caption: Figure 2. Logic flow for diagnosing sudden drops in absorption performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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